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Compound of Interest

Compound Name: DBCO-PEG4-Desthiobiotin

Cat. No.: B1192639

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and common applications of DBCO-PEG4-Desthiobiotin, a versatile reagent in the
field of bioconjugation and chemical biology.

Core Structure and Functional Components

DBCO-PEG4-Desthiobiotin is a trifunctional molecule meticulously designed for bioorthogonal
labeling and affinity purification. Its structure comprises three key components:

e Dibenzocyclooctyne (DBCO): A strained alkyne that enables copper-free click chemistry,
specifically the Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). This allows for the
covalent labeling of azide-modified biomolecules in aqueous environments and even in living
systems without the need for a cytotoxic copper catalyst.[1][2][3]

o Polyethylene Glycol (PEG4): A short, hydrophilic tetraethylene glycol spacer. The PEG linker
enhances the aqueous solubility of the molecule, reduces aggregation of conjugates, and
provides a flexible spacer arm to minimize steric hindrance between the conjugated
biomolecules.[3][4]

» Desthiobiotin: A sulfur-free analog of biotin. It binds to streptavidin with high specificity but
with a significantly lower affinity (Kd = 10~1* M) compared to biotin (Kd = 10~ M).[5][6][7]
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This reversible binding is a key advantage, allowing for the gentle elution of
desthiobiotinylated molecules from streptavidin affinity matrices using free biotin under mild,
physiological conditions.[5][6][7]

Physicochemical and Reactive Properties

A summary of the key quantitative and qualitative properties of DBCO-PEG4-Desthiobiotin is
presented in the tables below.

ble 1: | Phusicochemical :

Property Value

Chemical Formula C39H53Ns0s

Molecular Weight 719.88 g/mol

CAS Number 2032788-37-5

Appearance Colorless to slightly yellow oil

Purity Typically =95% (as determined by HPLC)

Soluble in DMSO, DMF, DCM, THF, and

Solubility
Chloroform

Store at -20°C, desiccated and protected from

Storage Conditions ]
light

Table 2: Reactive Properties
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Property

Value

Notes

Reactive Group

Dibenzocyclooctyne (DBCO)

Reacts with azides via Strain-
Promoted Alkyne-Azide
Cycloaddition (SPAAC)

Second-Order Rate Constant

(k2)

~0.24 M~s~1 (with benzyl

azide)

Reaction kinetics can be
influenced by the specific
azide, solvent, and

temperature.

~0.033 M~1s~1 (with phenyl

azide)

Binding Affinity (Kd) of

Desthiobiotin to Streptavidin

.._10—11 M

Allows for reversible binding

and mild elution.

Recommended Molar Excess

for Bioconjugation

2-20 fold molar excess of
DBCO-PEG4-Desthiobiotin
over the azide-containing

molecule

The optimal ratio depends on
the concentration and

reactivity of the substrates.

Typical Reaction Time for
SPAAC

2-12 hours at room

temperature

Can be extended to overnight
at 4°C for improved efficiency,
especially with low
concentrations.

Experimental Protocols

This section provides a detailed protocol for a common application of DBCO-PEG4-

Desthiobiotin: the labeling of an azide-modified protein and its subsequent enrichment using

streptavidin-functionalized beads.

Protocol for Labeling an Azide-Modified Protein with
DBCO-PEG4-Desthiobiotin

Materials:
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» Azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4). Note: Avoid buffers containing
azides.

» DBCO-PEG4-Desthiobiotin

e Anhydrous DMSO or DMF

o Reaction buffer (e.g., PBS, pH 7.4)

e Spin desalting columns or dialysis equipment for purification
Procedure:

e Prepare DBCO-PEG4-Desthiobiotin Stock Solution: Immediately before use, dissolve
DBCO-PEG4-Desthiobiotin in anhydrous DMSO or DMF to a concentration of 10 mM.

e Reaction Setup:
o In a microcentrifuge tube, add the azide-modified protein to the reaction buffer.

o Add the desired molar excess of the DBCO-PEG4-Desthiobiotin stock solution to the
protein solution. A 10-20 fold molar excess is a good starting point. The final concentration
of the organic solvent (DMSO or DMF) should be kept below 10% (v/v) to avoid protein
denaturation.

¢ Incubation: Incubate the reaction mixture for 4-12 hours at room temperature or overnight at
4°C with gentle mixing.

 Purification: Remove the excess, unreacted DBCO-PEG4-Desthiobiotin using a spin
desalting column or by dialysis against the desired buffer.

 Verification of Labeling (Optional): The degree of labeling can be assessed by mass
spectrometry or by a gel-shift assay if the protein is subsequently incubated with streptavidin.

Protocol for the Enrichment of a DBCO-PEG4-
Desthiobiotin Labeled Protein

Materials:
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DBCO-PEG4-Desthiobiotin labeled protein

Streptavidin-functionalized agarose or magnetic beads

Wash Buffer 1 (e.g., PBS with 0.5 M NaCl and 0.05% Tween-20)

Wash Buffer 2 (e.g., PBS)

Elution Buffer (e.g., PBS containing 10-50 mM free biotin, pH 7.4)
Procedure:
e Bead Equilibration:

o Resuspend the streptavidin beads in Wash Buffer 2.

o Pellet the beads by centrifugation or using a magnetic stand.

o Discard the supernatant and repeat the wash step two more times.
e Binding:

o Add the purified DBCO-PEG4-Desthiobiotin labeled protein sample to the equilibrated
streptavidin beads.

o Incubate for 1-2 hours at room temperature with gentle rotation to allow for binding.
e Washing:
o Pellet the beads and discard the supernatant.
o Wash the beads three times with Wash Buffer 1 to remove non-specifically bound proteins.
o Wash the beads two times with Wash Buffer 2 to remove residual salt and detergent.
e Elution:

o Add the Elution Buffer to the beads.
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o Incubate for 30-60 minutes at room temperature with gentle agitation.

o Pellet the beads and carefully collect the supernatant containing the enriched protein.
Repeat the elution step for improved recovery.

Visualizing Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate the key processes
involving DBCO-PEG4-Desthiobiotin.

Diagram 1: Strain-Promoted Alkyne-Azide Cycloaddition
(SPAAC)

SPAAC
DBCO-PEG4-Desthiobiotin (Copper-Free)

Stable Triazole Linkage
(Covalently Conjugated Biomolecule)

Azide-Modified
Biomolecule

Click to download full resolution via product page

Caption: Covalent bond formation via SPAAC.

Diagram 2: Experimental Workflow for Protein
Enrichment
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Caption: Workflow for protein enrichment.

Conclusion

DBCO-PEG4-Desthiobiotin is a powerful and versatile tool for researchers in various scientific
disciplines. Its unique combination of a copper-free click chemistry handle, a hydrophilicity-
enhancing PEG spacer, and a reversibly binding affinity tag enables a wide range of
applications, from the specific labeling of biomolecules in complex biological samples to their
efficient enrichment and purification. The mild reaction and elution conditions associated with
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its use make it particularly well-suited for studies involving sensitive biological macromolecules
and for applications in live-cell imaging and proteomics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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